2-(3,5-Dimethyl-1H-indazol-4-yl)-6-(5-isopropyl-2-methylphenyl)-4-(3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine

• IUPAC Name: 2-(3,5-dimethyl-2H-indazol-4-yl)-4-(3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-6-(2-methyl-5-propan-2-ylphenyl)-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine
• InChI: InChI=1S/C34H42N6O/c1-19(2)23-9-7-20(3)30(15-23)39-14-13-28-27(18-39)34(40-24-10-11-25(40)17-26(16-24)41-6)36-33(35-28)31-21(4)8-12-29-32(31)22(5)37-38-29/h7-9,12,15,19,24-26H,10-11,13-14,16-18H2,1-6H3,(H,37,38)
• InChI Key: SGJWZJIJXLOLOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)C)N2CCC3=C(C2)C(=NC(=N3)C4=C(C=CC5=NNC(=C54)C)C)N6C7CCC6CC(C7)OC
• Molecular Formula: C34H42N6O
• Molecular Weight: 550.7 g/mol
• CAS No.: 1421249-72-0

Description

This compound is a structurally complex heterocyclic molecule featuring a tetrahydropyrido[4,3-d]pyrimidine core. Key structural elements include:

• 5-Isopropyl-2-methylphenyl group: A bulky aromatic substituent that may influence lipophilicity and steric interactions.
• 3-Methoxy-8-azabicyclo[3.2.1]octan-8-yl group: A bicyclic amine moiety with a methoxy group, contributing to conformational rigidity and solubility modulation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Key Differences

Feature	Target Compound	Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate ()	Pyrazolo[1,5-a]pyrimidines ()
Core Structure	Tetrahydropyrido[4,3-d]pyrimidine	Tetrahydroimidazo[1,2-a]pyridine	Pyrazolo[1,5-a]pyrimidine
Substituents	Indazolyl, bicyclo[3.2.1]octane, isopropylphenyl	Nitrophenyl, phenethyl, cyano, ester groups	Benzofuran, thieno-pyridine, triazolo motifs
Synthetic Approach	Likely multi-step assembly (unreported in evidence)	One-pot two-step reaction with heterocyclic amines and dicarbonyl compounds	Diazonium chloride and 1,3-dicarbonyl reactions
Potential Bioactivity	Undocumented in evidence; inferred from structural motifs (e.g., kinase inhibition)	Acetylcholinesterase/α-glucosidase inhibition in related compounds ()	Antimicrobial/antitumor activity (common in benzofuran derivatives)

Pharmacological and Physicochemical Insights

Lipophilicity and Solubility: The target compound’s bicyclo[3.2.1]octane and methoxy groups may enhance solubility compared to ’s benzofuran derivatives, which are typically hydrophobic .

Bioactivity :

• Indazole derivatives are associated with kinase inhibition (e.g., JAK/STAT pathways), while pyrazolo[1,5-a]pyrimidines () are explored for antimicrobial uses .
• and highlight acetylcholinesterase inhibition in structurally distinct sesquiterpenes, suggesting possible neuroactivity in bicyclic amines .

Synthetic Challenges :

• The target compound’s tetracyclic framework likely requires advanced methodologies (e.g., cascade cyclizations), contrasting with ’s one-pot synthesis .